2-(4,4-Dimethylcycloheptyl)aceticacid

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: 2-(4,4-dimethylcycloheptyl)acetic acid
• InChI: InChI=1S/C11H20O2/c1-11(2)6-3-4-9(5-7-11)8-10(12)13/h9H,3-8H2,1-2H3,(H,12,13)
• InChI Key: FYVMMRAVHGRZNC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(CC1)CC(=O)O)C

Description

2-(4,4-Dimethylcycloheptyl)acetic acid is a carboxylic acid derivative characterized by a cycloheptane ring substituted with two methyl groups at the 4,4-positions and an acetic acid moiety (-CH₂COOH) at the 2-position. The bulky cycloheptyl group imparts steric hindrance and lipophilic properties, distinguishing it from simpler carboxylic acids like acetic acid. This compound is primarily utilized as a building block in organic synthesis, particularly in drug discovery and materials science, where its rigid alicyclic structure can influence molecular conformation and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4,4-Dimethylcycloheptyl)acetic acid typically involves the alkylation of cycloheptanone followed by carboxylation. One common method is the reaction of 4,4-dimethylcycloheptanone with a suitable alkylating agent, such as methyl iodide, in the presence of a strong base like sodium hydride. The resulting intermediate is then subjected to carboxylation using carbon dioxide under high pressure and temperature to yield the desired acetic acid derivative.

Industrial Production Methods

Industrial production of 2-(4,4-Dimethylcycloheptyl)acetic acid may involve more efficient and scalable processes. These could include the use of continuous flow reactors for the alkylation and carboxylation steps, as well as the optimization of reaction conditions to maximize yield and purity. Catalysts and advanced separation techniques may also be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(4,4-Dimethylcycloheptyl)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carboxyl group to an alcohol or an aldehyde.

Substitution: The hydrogen atoms on the cycloheptyl ring can be substituted with different functional groups through electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines) can be used under appropriate conditions.

Major Products

Oxidation: Produces ketones or carboxylic acids.

Reduction: Yields alcohols or aldehydes.

Substitution: Results in various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(4,4-Dimethylcycloheptyl)acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4,4-Dimethylcycloheptyl)acetic acid involves its interaction with specific molecular targets and pathways. The compound may act by modulating enzyme activity, binding to receptors, or altering cellular signaling pathways. Detailed studies are required to elucidate the exact mechanisms and identify the molecular targets involved.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-(4,4-Dimethylcycloheptyl)acetic acid with structurally related compounds, emphasizing key differences in functional groups and substituents:

Compound Name	Molecular Formula	Functional Group	Key Substituent	Molecular Weight (g/mol)
2-(4,4-Dimethylcycloheptyl)acetic acid	C₁₁H₂₀O₂	Carboxylic acid	4,4-Dimethylcycloheptyl	200.28
Acetic acid	C₂H₄O₂	Carboxylic acid	None (simple alkyl chain)	60.05
1-(4,4-Dimethylcycloheptyl)ethan-1-one	C₁₁H₂₀O	Ketone	4,4-Dimethylcycloheptyl	168.28
2-Amino-5-bromo-3-ethoxybenzoic acid	C₉H₁₀BrNO₃	Carboxylic acid	Bromo, ethoxy, amino (aromatic)	276.09

Key Observations :

• Acetic acid (C₂H₄O₂) lacks the bulky cycloheptyl group, resulting in higher water solubility and acidity (pKa ~2.4) compared to the target compound, where the electron-donating cycloheptyl group likely reduces acidity .
• 1-(4,4-Dimethylcycloheptyl)ethan-1-one shares the same cycloheptyl substituent but replaces the carboxylic acid with a ketone.
• 2-Amino-5-bromo-3-ethoxybenzoic acid features an aromatic ring with electron-withdrawing groups (bromo, ethoxy), enhancing acidity (pKa < acetic acid) compared to the alicyclic target compound .

Physicochemical Properties

The cycloheptyl group in 2-(4,4-Dimethylcycloheptyl)acetic acid significantly impacts its properties:

• Solubility : Reduced water solubility compared to acetic acid due to increased hydrophobicity. Likely miscible with organic solvents like dichloromethane or ethyl acetate.
• Thermal Stability : Alicyclic structures often exhibit higher melting points than linear analogs. Estimated melting point: 120–150°C (based on cycloheptane derivatives) .

Biological Activity

2-(4,4-Dimethylcycloheptyl)acetic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a cycloheptyl ring with two methyl groups attached to the fourth carbon and an acetic acid functional group. Its chemical formula is $C_{12}H_{22}O_2$, and it exhibits properties typical of fatty acids, including solubility in organic solvents and moderate hydrophilicity.

Anticancer Properties

Recent studies have indicated that derivatives of 2-(4,4-Dimethylcycloheptyl)acetic acid may exhibit anticancer activity. For instance, compounds structurally related to this acid have shown selective inhibition against various cancer cell lines. A notable case study involved the synthesis of a series of compounds based on structural modifications that resulted in significant antiproliferative effects against HCT-116 colon cancer cells. The most effective compounds demonstrated IC50 values as low as 0.81 mg/mL, indicating potent activity against cancerous cells while sparing normal HEK-293 cells .

Table 1: Antiproliferative Activity of Related Compounds

Compound	Cell Line	IC50 (mg/mL)	Mechanism of Action
7a	HCT-116	0.81	TRAP1-mediated signaling
7g	HCT-116	0.12	HSP90 inhibition
Control	HEK-293	N/A	Non-cancerous

The mechanism of action for these compounds appears to involve the inhibition of heat shock proteins (HSPs), specifically TRAP1 and HSP90, which are critical for cancer cell survival and proliferation .

Anti-inflammatory Effects

In addition to anticancer properties, there is evidence suggesting that 2-(4,4-Dimethylcycloheptyl)acetic acid may have anti-inflammatory effects. Research indicates that related compounds can modulate inflammatory pathways, potentially through the inhibition of pro-inflammatory cytokines. This property could be beneficial in treating conditions characterized by chronic inflammation.

Case Study 1: Synthesis and Testing

A study synthesized various derivatives of 2-(4,4-Dimethylcycloheptyl)acetic acid to evaluate their biological activity. The derivatives were tested for their ability to inhibit cell proliferation in several cancer cell lines. The results indicated that modifications to the acetic acid moiety significantly influenced the anticancer potency .

Case Study 2: Mechanistic Insights

Another investigation utilized molecular docking studies to elucidate the binding interactions between synthesized derivatives and target proteins involved in cancer signaling pathways. The findings suggested that certain modifications enhance binding affinity to TRAP1, thereby increasing their antiproliferative effects .